molecular formula C18H13F2N3O2 B2440460 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide CAS No. 478063-37-5

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

Cat. No. B2440460
CAS RN: 478063-37-5
M. Wt: 341.318
InChI Key: MAMYTBUPJOICHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is a useful research compound. Its molecular formula is C18H13F2N3O2 and its molecular weight is 341.318. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Herbicidal Activities

A study focused on the synthesis of novel pyridazine derivatives with potential herbicidal activities. These compounds, including 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide, were evaluated for their ability to inhibit chlorophyll in plants, showing promising herbicidal properties against dicotyledonous plants. The research highlights the compound's utility in agricultural chemistry, particularly in developing new herbicides with specific action mechanisms (Xu et al., 2008).

Development of Fused Heterocyclic Compounds

Another area of research explored the synthesis of fused heterocyclic compounds, such as pyrazolo[4,3-c]pyridine-3-ols, from related chemical structures. These studies are crucial for expanding the chemical space of heterocyclic compounds, which are often found in pharmaceuticals and materials science. The research demonstrates the versatility of pyridazine derivatives in synthesizing complex molecular structures (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Antipathogenic Activity

Research into the antipathogenic properties of thiourea derivatives, including those related to pyridazine structures, has shown significant activity against bacterial strains capable of forming biofilms. This line of study is essential for developing new antimicrobial agents that can effectively combat biofilm-associated infections (Limban, Marutescu, & Chifiriuc, 2011).

Polymeric Materials Development

In the field of polymer science, research has been conducted on synthesizing new polymeric materials using diamines derived from pyridazine compounds. These studies are foundational for creating high-performance polymeric materials with potential applications in various industries, including electronics, automotive, and aerospace (Hsiao, Yang, & Fan, 1995).

properties

IUPAC Name

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxopyridazine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13F2N3O2/c1-11-4-2-3-5-15(11)21-18(25)17-16(24)8-9-23(22-17)12-6-7-13(19)14(20)10-12/h2-10H,1H3,(H,21,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MAMYTBUPJOICHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=O)C2=NN(C=CC2=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13F2N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701322727
Record name 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxopyridazine-3-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701322727
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

341.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

0.9 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24821692
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

CAS RN

478063-37-5
Record name 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxopyridazine-3-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701322727
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.